1-Bromo-2-(bromomethyl)-4-iodobenzene
Overview
Description
“1-Bromo-2-(bromomethyl)-4-iodobenzene” is a bromo-organic compound. It is a derivative of benzene, which is one of the fundamental structures in organic chemistry .
Synthesis Analysis
The synthesis of bromo-organic compounds like “this compound” often involves bromination, a type of electrophilic aromatic substitution. Bromination is one of the most important transformations in organic synthesis and can be carried out using bromine and many other bromo compounds .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various methods such as X-ray crystallography, NMR spectroscopy, and computational chemistry methods like ab initio and Density Functional Theory (DFT) calculations .Chemical Reactions Analysis
Bromo-organic compounds like “this compound” are often used in organic synthesis. They can undergo various organic transformations such as bromination, cohalogenation, oxidation, cyclization, ring-opening reactions, substitution, rearrangement, hydrolysis, catalysis, etc .Scientific Research Applications
Catalyzed Synthesis of Benzofurans
1-Bromo-2-iodobenzenes, closely related to 1-Bromo-2-(bromomethyl)-4-iodobenzene, have been utilized in CuI-catalyzed reactions to synthesize 2,3-disubstituted benzofurans. This process involves intermolecular C-C bond formation followed by intramolecular C-O bond formation, leading to various benzofurans with different substituents (Lu et al., 2007).
Precursor for Organic Transformations
1,2-Dibromobenzenes, which include derivatives like this compound, serve as valuable precursors for several organic transformations. They are particularly important in reactions involving the intermediate formation of benzynes, highlighting their role in synthesizing diverse organic compounds (Diemer, Leroux, & Colobert, 2011).
Halogenation of Polyalkylbenzenes
In the study of ring halogenations, 1-Bromo-2,5-pyrrolidinedione and similar compounds were used for the halogenation of polyalkylbenzenes, indicating the potential of such compounds in complex halogenation processes (Bovonsombat & Mcnelis, 1993).
Synthesis of Dibenzo[b,d]furan Derivatives
1-Bromo-2-iodobenzenes, analogous to this compound, are used in Cu-catalyzed reactions with 1,3-cyclohexanediones to produce 3,4-dihydrodibenzo[b,d]furan-1(2H)-ones. This selective process involves Ullmann-type C-arylation and O-arylation (Aljaar et al., 2012).
Bromination and Sulfur-functionalization
The NBS bromination of 1,4-dimethoxy-2,3-dimethylbenzene, related to this compound, has led to the synthesis of various bromination products, including sulfur-containing quinone derivatives. This showcases its utility in creating complex, functionalized organic compounds (Aitken et al., 2016).
Synthesis of Dinitrobenzenes
1-Bromo-2,4-dinitrobenzene, synthesized from bromobenzene, indicates the potential of bromobenzene derivatives, like this compound, in the creation of intermediates for medicinal and pharmaceutical agents (Xuan et al., 2010).
Thermochemical Studies
Vapor pressures and other thermochemical properties of bromo- and iodo-substituted methylbenzenes, similar to this compound, have been studied. These studies are crucial for understanding the physical properties of these compounds in various states (Verevkin et al., 2015).
X-Ray Structure Analysis
X-Ray structure determinations of bromo- and/or bromomethylsubstituted benzenes, including compounds similar to this compound, provide insights into molecular interactions and packing patterns in these compounds, essential for understanding their chemical behavior (Jones, Kuś, & Dix, 2012).
Mechanism of Action
Target of Action
Brominated and iodinated compounds often interact with various biological macromolecules, including proteins and nucleic acids .
Mode of Action
Brominated compounds often undergo e2 elimination reactions . In these reactions, a base removes a proton from the carbon atom adjacent to the carbon-bromine bond, leading to the formation of a double bond and the release of a bromide ion .
Biochemical Pathways
Halogenated organic compounds can potentially disrupt various biochemical pathways, depending on their specific targets .
Pharmacokinetics
The bioavailability of such compounds can be influenced by factors such as their lipophilicity, molecular size, and the presence of functional groups .
Result of Action
Halogenated compounds can potentially cause cellular damage by reacting with biological macromolecules or disrupting normal biochemical processes .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-bromo-2-(bromomethyl)-4-iodobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Br2I/c8-4-5-3-6(10)1-2-7(5)9/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUXVQLWVDZQCMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1I)CBr)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Br2I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70697087 | |
Record name | 1-Bromo-2-(bromomethyl)-4-iodobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70697087 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
375.83 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
289617-98-7 | |
Record name | 1-Bromo-2-(bromomethyl)-4-iodobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70697087 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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